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Compound of Interest

Compound Name: Linalyl anthranilate

Cat. No.: B1675414

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the methodologies and data
pertinent to the study of the olfactory perception of linalyl anthranilate. While specific
experimental data on the receptor-level interaction and neural coding of linalyl anthranilate
are not extensively available in public-domain scientific literature, this document outlines the
established experimental protocols and known properties of the compound, offering a
framework for its further investigation.

Compound Profile: Linalyl Anthranilate

Linalyl anthranilate is an aromatic monoterpenoid valued in the fragrance and flavor industry
for its complex scent profile.[1] It is synthesized for use in a variety of consumer products.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of linalyl anthranilate is presented in
Table 1. This data is essential for designing and conducting experimental studies, including
preparation of stimuli for sensory analysis and physiological measurements.
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Property Value Reference
Molecular Formula C17H23NO2 [2][3]
Molecular Weight 273.37 g/mol [11[2][3]
CAS Number 7149-26-0 [2][3]
Appearance Colorless to pale yellow liquid [1114]

o 370.00 to 371.00 °C @ 760.00
Boiling Point [31[41[5]
mm Hg

0.000001 mmHg @ 25.00 °C
Vapor Pressure , [41[5]
(estimated)

Insoluble in water; Soluble in

Solubility ethanol and dimethyl sulfoxide.  [2]
[2]
logP (o/w) 5.800 (estimated) [4]

Olfactory Profile

The odor of linalyl anthranilate is predominantly characterized as floral and fruity, with several
nuanced notes. A detailed breakdown of its scent characteristics is provided in Table 2. This
profile is typically determined through sensory analysis by trained panelists.

Odor Descriptor Percentage/Description Reference

Primary Notes Floral (85.91%), Fruity (60.8%) [2]

Fresh (59.47%), Sweet

(57.89%), Green (57.87%),
Secondary Notes i [2]

Rose (55.23%), Citrus

(54.29%), Woody (50.67%)

Gardenia-like, orange-like,
Qualitative Descriptors fresh bois de rose, [4]

orangeflower, herbal.
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Olfactory Signal Transduction Pathway

The perception of linalyl anthranilate, like other odorants, is initiated by its interaction with
olfactory receptors (ORs) located on the cilia of olfactory sensory neurons (OSNs) in the nasal
epithelium. This binding event triggers a G-protein-coupled signaling cascade, leading to the
generation of an action potential that is transmitted to the olfactory bulb and subsequently to
higher cortical areas for processing. While the specific ORs that bind to linalyl anthranilate
have not been identified in the reviewed literature, the canonical olfactory signaling pathway is
well-established.

Click to download full resolution via product page

Figure 1: Generalized olfactory signal transduction cascade.

Experimental Protocols for Olfactory Perception
Analysis

The characterization of an odorant's perceptual qualities and underlying neural mechanisms
involves a multi-faceted approach, combining analytical chemistry, electrophysiology, cellular
imaging, and behavioral assays.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a technique that combines the separation of volatile compounds by gas
chromatography with human sensory perception. It is instrumental in identifying the specific
components of a complex mixture that contribute to its overall aroma.

Methodology:
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» Sample Preparation: A solution of linalyl anthranilate in a suitable solvent (e.g., ethanol) is
prepared. For complex fragrances, a headspace extraction or solvent extraction would be
performed.

o GC Separation: The sample is injected into a gas chromatograph equipped with a capillary
column appropriate for separating fragrance molecules. The oven temperature is
programmed to ramp up, allowing for the separation of compounds based on their volatility
and interaction with the stationary phase.

o Effluent Splitting: At the end of the column, the effluent is split into two paths. One path leads
to a chemical detector (e.g., a mass spectrometer or flame ionization detector) for compound
identification and quantification. The other path is directed to a heated sniffing port.

» Olfactory Detection: A trained panelist sniffs the effluent from the sniffing port and records the
time, duration, and description of any perceived odors. Humidified air is typically mixed with
the effluent to prevent nasal dehydration.

o Data Analysis: The data from the chemical detector and the olfactometry panel are combined
to create an "aromagram,” which correlates specific chemical compounds with their
perceived odor characteristics.

Gas Chromatograph

Click to download full resolution via product page

Figure 2: Workflow for Gas Chromatography-Olfactometry (GC-O).

Electro-olfactography (EOG)
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EOG measures the summated generator potentials of a population of OSNs in response to an
odorant stimulus. It provides a measure of the peripheral olfactory response.

Methodology:

« Animal Preparation: An animal model (e.g., rodent, amphibian) is anesthetized. The olfactory
epithelium is surgically exposed.

o Electrode Placement: A recording electrode (e.g., a glass micropipette filled with saline) is
placed on the surface of the olfactory epithelium. A reference electrode is placed in a nearby
non-sensory tissue.

e Odorant Delivery: A controlled puff of linalyl anthranilate vapor, diluted to a known
concentration in a carrier gas (e.g., purified air), is delivered to the olfactory epithelium via an
olfactometer.

» Signal Recording: The electrical potential difference between the recording and reference
electrodes is amplified, filtered, and recorded. The negative voltage deflection following
odorant stimulation is the EOG response.

o Data Analysis: The amplitude of the EOG response is measured and can be plotted against
the odorant concentration to generate a dose-response curve.
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Experimental Setup
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Figure 3: Schematic of the Electro-olfactography (EOG) experimental setup.

Calcium Imaging

Calcium imaging allows for the visualization of the activity of individual OSNs in response to an
odorant. An increase in intracellular calcium is a proxy for neuronal firing.

Methodology:

o Preparation and Dye Loading: Olfactory tissue is dissected from an animal model. In some
preparations, the neurons are dissociated. The tissue or cells are loaded with a calcium-
sensitive fluorescent dye (e.g., Fura-2 AM or a genetically encoded calcium indicator like
GCaMP).
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e Microscopy: The preparation is placed on the stage of a fluorescence microscope (often a
confocal or two-photon microscope for better spatial resolution).

e Odorant Stimulation: A solution containing linalyl anthranilate is delivered to the neurons
via a perfusion system.

e Image Acquisition: The fluorescence of the calcium indicator is monitored over time. An
increase in fluorescence intensity indicates an increase in intracellular calcium and,
therefore, neuronal activation.

o Data Analysis: The change in fluorescence (AF/F) is calculated for individual neurons to
guantify the response to the odorant.

Behavioral Assays

Behavioral tests in animal models (commonly mice) are used to assess the detection and
discrimination of odors.

Olfactory Habituation/Dishabituation Test:
o Acclimation: A mouse is placed in a clean cage and allowed to acclimate.

e Habituation: A cotton swab with a neutral scent (e.g., mineral oil) is introduced, followed by
repeated presentations of a swab with a specific concentration of linalyl anthranilate. The
time the mouse spends sniffing the swab is recorded for each presentation. Sniffing time is
expected to decrease with repeated presentations as the mouse habituates to the odor.

o Dishabituation: A new, different odorant is presented. If the mouse can discriminate between
the two odors, the sniffing time for the new odorant will significantly increase, demonstrating
dishabituation.

o Data Analysis: The sniffing times across trials are statistically analyzed to determine if
habituation and dishabituation occurred.

Safety and Regulatory Information

Linalyl anthranilate has been evaluated for safety by the Research Institute for Fragrance
Materials (RIFM) and is listed as Generally Recognized as Safe (GRAS) by the Flavor and
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Extract Manufacturers Association (FEMA) for its use as a flavoring agent.[6][7][8] The RIFM

has assessed its potential for genotoxicity, repeated dose toxicity, reproductive toxicity, and skin

sensitization, among other endpoints.[6][9]

Regulatory Lo
Finding Reference
Body/Assessment
Assessed for genotoxicity,
repeated dose toxicity,
reproductive toxicity, local
RIFM respiratory toxicity, [6]119]
phototoxicity/photoallergenicity,
skin sensitization, and
environmental safety.
Listed as GRAS (FEMA
FEMA GRAS [31[71[8]
Number 2637).
Oral LD50 (rat) 4250 mg/kg [7]
Dermal LD50 (rabbit) > 5000 mg/kg [7]

Conclusion and Future Directions

Linalyl anthranilate possesses a well-documented and pleasant floral-fruity aroma, making it

a valuable component in the fragrance and flavor industry. However, a significant gap exists in

the scientific literature regarding its specific interactions with the olfactory system at a

molecular and cellular level.

Future research should focus on:

o Deorphanizing Olfactory Receptors: High-throughput screening of human and other

mammalian olfactory receptor libraries to identify the specific receptors that are activated by

linalyl anthranilate.

« Quantitative Physiological Measurements: Conducting EOG and calcium imaging studies

with linalyl anthranilate to determine its dose-response characteristics and the spatial

patterns of neuronal activation in the olfactory epithelium and bulb.
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» Behavioral Threshold Determination: Utilizing behavioral assays in animal models to
establish the odor detection threshold for linalyl anthranilate.

By applying the detailed experimental protocols outlined in this guide, researchers can
systematically investigate the olfactory perception of linalyl anthranilate, contributing to a
deeper understanding of how this and other fragrance molecules are perceived.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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